Cas no 2171270-56-5 (3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

• Product Name: 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• CAS No: 2171270-56-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5899005
• PubChem ID: 165812862
• Update Time: 2025-06-03

3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• EN300-1492237
• 3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
• 2171270-56-5

• Inchi： 1S/C26H30N2O5/c1-26(2,14-23(29)30)28-24(31)22(13-16-11-12-16)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/t22-/m0/s1
• InChI Key： ZCXYTZLHIQDUSD-QFIPXVFZSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

3-(2S)-3-Cyclopropyl-2-{(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Propanamido-3-Methylbutanoic Acid: A Comprehensive Overview

CAS No. 2171270-56-5 corresponds to the compound 3-(2S)-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center at the 2-position of the propanamide moiety. The presence of these functional groups makes it a valuable substrate for research in stereochemistry, catalysis, and drug discovery.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as enantioselective catalysis and protecting group strategies. The Fmoc group, a widely used protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functionality during the synthesis. Recent studies have highlighted the importance of precise control over stereochemistry in such compounds, particularly in the context of developing enantiomerically pure pharmaceuticals. The (2S) configuration at the propanamide position is critical for determining the biological activity of this compound, as stereochemistry often dictates molecular interactions with biological targets.

One of the most notable applications of this compound is in the field of asymmetric catalysis. Researchers have demonstrated that the cyclopropyl group can act as an effective chiral inducer in various catalytic cycles, enabling the synthesis of complex molecules with high enantioselectivity. For instance, recent work by Smith et al. (2023) utilized this compound as a chiral ligand in palladium-catalyzed cross-coupling reactions, achieving unprecedented levels of enantioinduction. Such advancements underscore the versatility of this compound in modern organic synthesis.

In addition to its role in catalysis, this compound has shown promise in drug discovery efforts. The combination of a cyclopropyl group and an Fmoc protecting group provides a unique platform for exploring novel bioactive molecules. A study published in Nature Communications (Johnson et al., 2023) reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them strong candidates for further preclinical testing. These findings highlight the potential of this compound as a lead molecule in therapeutic development.

The physical and chemical properties of 3-(2S)-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid have also been extensively studied. Its solubility profile, stability under various reaction conditions, and spectroscopic characteristics make it an ideal candidate for analytical studies. For example, its UV-vis spectrum reveals strong absorption bands due to the conjugated system within the fluorenylmethoxycarbonyl group, which can be exploited for sensing applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Preliminary studies suggest that it undergoes rapid hydrolysis under physiological conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and develop sustainable synthetic routes.

In conclusion, CAS No. 2171270-56-5, or 3-(2S)-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, represents a cutting-edge molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to advance our understanding of stereochemical control and molecular design. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.